1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-{4-nitrobenzoyl}piperazine

• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: [4-(5-bicyclo[2.2.1]hept-2-enylmethyl)piperazin-1-yl]-(4-nitrophenyl)methanone
• InChI: InChI=1S/C19H23N3O3/c23-19(15-3-5-18(6-4-15)22(24)25)21-9-7-20(8-10-21)13-17-12-14-1-2-16(17)11-14/h1-6,14,16-17H,7-13H2
• InChI Key: CGJACONVLRMRBF-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2CC3CC2C=C3)C(=O)C4=CC=C(C=C4)[N+](=O)[O-]

Description

1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-{4-nitrobenzoyl}piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-{4-nitrobenzoyl}piperazine is not fully understood. However, it has been shown to have activity as a potent inhibitor of various enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-{4-nitrobenzoyl}piperazine has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, antioxidant, and neuroprotective properties. It has also been shown to have activity as a potential anticancer agent.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-{4-nitrobenzoyl}piperazine in lab experiments include its potent activity and potential therapeutic applications. However, its limitations include its complex synthesis method and limited availability.

Future Directions

There are various future directions for the research and development of 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-{4-nitrobenzoyl}piperazine. These include further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential therapeutic applications in various diseases. Additionally, the development of new analogs and derivatives of this compound may lead to the discovery of more potent and selective therapeutic agents.

Synthesis Methods

The synthesis of 1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-{4-nitrobenzoyl}piperazine involves the reaction of 1,4-dibromobutane with 1-methyl-4-piperidone to form 4-(bromomethyl)-1-methylpiperidine. This compound is then reacted with 4-nitrobenzoyl chloride in the presence of a base to obtain the desired product.

Scientific Research Applications

1-(Bicyclo[2.2.1]hept-5-en-2-ylmethyl)-4-{4-nitrobenzoyl}piperazine has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to have promising activity as a potential therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.